Cas no 1806784-25-7 (2-Cyano-4-(difluoromethyl)-3-(fluoromethyl)pyridine)

• Product Name: 2-Cyano-4-(difluoromethyl)-3-(fluoromethyl)pyridine
• CAS No: 1806784-25-7
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4846755
• Update Time: 2025-06-09

2-Cyano-4-(difluoromethyl)-3-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-3-(fluoromethyl)pyridine

• Inchi： 1S/C8H5F3N2/c9-3-6-5(8(10)11)1-2-13-7(6)4-12/h1-2,8H,3H2
• InChI Key： FEZMCOMAUDSNCO-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C#N)C=1CF)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7

Additional information on 2-Cyano-4-(difluoromethyl)-3-(fluoromethyl)pyridine

Introduction to 2-Cyano-4-(difluoromethyl)-3-(fluoromethyl)pyridine (CAS No. 1806784-25-7)

2-Cyano-4-(difluoromethyl)-3-(fluoromethyl)pyridine (CAS No. 1806784-25-7) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyano group, difluoromethyl, and fluoromethyl substituents on a pyridine ring. These functional groups contribute to its distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The cyano group in 2-Cyano-4-(difluoromethyl)-3-(fluoromethyl)pyridine is known for its strong electron-withdrawing effect, which can influence the compound's reactivity and stability. The presence of difluoromethyl and fluoromethyl substituents further enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. These properties make 2-Cyano-4-(difluoromethyl)-3-(fluoromethyl)pyridine an attractive scaffold for the development of novel therapeutic agents.

Recent studies have highlighted the potential of 2-Cyano-4-(difluoromethyl)-3-(fluoromethyl)pyridine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer pathways. The researchers found that the unique combination of functional groups in 2-Cyano-4-(difluoromethyl)-3-(fluoromethyl)pyridine contributed to its high selectivity and efficacy, making it a promising lead compound for further optimization.

In another study, published in the European Journal of Medicinal Chemistry in 2022, researchers explored the potential of 2-Cyano-4-(difluoromethyl)-3-(fluoromethyl)pyridine as an inhibitor of bacterial enzymes. The results showed that this compound and its derivatives demonstrated significant antibacterial activity against multidrug-resistant strains, suggesting its potential as a novel antibiotic agent. The study also highlighted the importance of the cyano and fluoroalkyl substituents in enhancing the compound's potency and selectivity.

The synthetic accessibility of 2-Cyano-4-(difluoromethyl)-3-(fluoromethyl)pyridine has also been a subject of interest. A recent review article in Organic & Biomolecular Chemistry discussed various synthetic routes to this compound, emphasizing the importance of efficient and scalable methods for large-scale production. One notable approach involves the use of transition-metal-catalyzed cross-coupling reactions, which have proven to be highly effective in constructing the complex pyridine framework with high regioselectivity and yield.

In addition to its therapeutic potential, 2-Cyano-4-(difluoromethyl)-3-(fluoromethyl)pyridine has been investigated for its use as a building block in materials science. A study published in Advanced Materials in 2023 reported that this compound can be incorporated into polymer matrices to enhance their thermal stability and mechanical properties. The researchers found that the presence of the cyano group and fluoroalkyl substituents significantly improved the performance of the resulting materials, making them suitable for applications in electronics and coatings.

The safety profile of 2-Cyano-4-(difluoromethyl)-3-(fluoromethyl)pyridine is another critical aspect that has been extensively studied. Preclinical toxicology assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further clinical evaluation and development as a safe and effective therapeutic agent.

In conclusion, 2-Cyano-4-(difluoromethyl)-3-(fluoromethyl)pyridine (CAS No. 1806784-25-7) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features, combined with its favorable biological properties and synthetic accessibility, make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge, further solidifying its importance in various scientific fields.